Cas no 28864-65-5 (1(3H)-Isobenzofuranone, 3,3-bis(4-methylphenyl)-)
28864-65-5 structure
Product Name:1(3H)-Isobenzofuranone, 3,3-bis(4-methylphenyl)-
CAS No:28864-65-5
MF:C22H18O2
MW:314.377126216888
CID:1437450
PubChem ID:3882387
Update Time:2025-04-20
1(3H)-Isobenzofuranone, 3,3-bis(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1(3H)-Isobenzofuranone, 3,3-bis(4-methylphenyl)-
- 3,3-bis(4-methylphenyl)-2-benzofuran-1-one
- SCHEMBL822834
- ST073941
- EU-0070517
- 3,3-BIS(4-METHYLPHENYL)-1,3-DIHYDRO-2-BENZOFURAN-1-ONE
- 28864-65-5
- 3,3-Di-p-tolylisobenzofuran-1(3H)-one
- AKOS001610754
- STK762571
- 3,3-di(p-tolyl) phthalide
- DTXSID00397745
- 3,3-bis(4-methylphenyl)-2-benzofuran-1(3H)-one
-
- Inchi: 1S/C22H18O2/c1-15-7-11-17(12-8-15)22(18-13-9-16(2)10-14-18)20-6-4-3-5-19(20)21(23)24-22/h3-14H,1-2H3
- InChI Key: IGUVEAWTILYVLT-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=CC=2C1(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 314.13074
- Monoisotopic Mass: 314.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 433
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
1(3H)-Isobenzofuranone, 3,3-bis(4-methylphenyl)- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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